Cas no 64542-28-5 (Benzoic acid, 4-(1,3-dioxobutyl)-, methyl ester)

• Product Name: Benzoic acid, 4-(1,3-dioxobutyl)-, methyl ester
• CAS No: 64542-28-5
• MF: C₁₂H₁₂O₄
• MW: 220.221283912659
• MDL: MFCD09996697
• CID: 4098809
• PubChem ID: 20503926
• Update Time: 2025-04-23

Benzoic acid, 4-(1,3-dioxobutyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(1,3-dioxobutyl)-, methyl ester
• 4-(3-Oxobutyryl)-benzoic acid methyl ester
• WAQZTOJRNHZGJF-UHFFFAOYSA-N
• SCHEMBL3042554
• 64542-28-5
• methyl 4-(3-oxobutanoyl)benzoate
• 4-(3-Oxo-butyryl)-benzoic acid methyl ester
• A1-08468

• MDL： MFCD09996697
• Inchi： 1S/C12H12O4/c1-8(13)7-11(14)9-3-5-10(6-4-9)12(15)16-2/h3-6H,7H2,1-2H3
• InChI Key： WAQZTOJRNHZGJF-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(C(=O)CC(=O)C)C=C1

Computed Properties

• Exact Mass: 220.07355886Da
• Monoisotopic Mass: 220.07355886Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 60.4Ų

Additional information on Benzoic acid, 4-(1,3-dioxobutyl)-, methyl ester

Benzoic acid, 4-(1,3-dioxobutyl)-, methyl ester (CAS No. 64542-28-5): A Comprehensive Overview

Benzoic acid, 4-(1,3-dioxobutyl)-, methyl ester, identified by its CAS number 64542-28-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and chemical biology. This compound belongs to the class of esters derived from benzoic acid, characterized by its unique structural motif featuring a 1,3-dioxobutyl moiety linked to a methyl ester group. The presence of this distinctive structural feature imparts unique chemical and biological properties, making it a subject of interest for various research applications.

The< strong>1,3-dioxobutyl group is a key structural component that influences the reactivity and functionality of the compound. This moiety is known for its ability to participate in various chemical transformations, including nucleophilic substitution reactions and coordination with metal ions. These properties make Benzoic acid, 4-(1,3-dioxobutyl)-, methyl ester a valuable intermediate in synthetic chemistry, particularly in the development of complex molecular architectures.

In recent years, there has been growing interest in the potential applications of this compound in pharmaceutical research. The benzoic acid core is well-known for its antimicrobial and anti-inflammatory properties, which have been extensively studied in the development of therapeutic agents. The introduction of the 1,3-dioxobutyl group and the methyl ester functionality adds new dimensions to its pharmacological profile. Researchers have explored its potential as a precursor in the synthesis of novel drugs targeting various diseases.

One of the most compelling aspects of Benzoic acid, 4-(1,3-dioxobutyl)-, methyl ester is its role as a building block in medicinal chemistry. The compound's ability to undergo selective modifications allows chemists to design derivatives with tailored biological activities. For instance, studies have demonstrated its utility in the synthesis of compounds with enhanced binding affinity to specific biological targets. This has opened up new avenues for drug discovery and development.

The< strong>methyl ester group in the molecule contributes to its solubility and stability under various conditions, making it a practical choice for industrial applications. Additionally, the compound's compatibility with modern synthetic techniques has made it a preferred candidate for large-scale production. These attributes have positioned Benzoic acid, 4-(1,3-dioxobutyl)-, methyl ester as a cornerstone in the pharmaceutical industry.

In academic research, this compound has been utilized to investigate the mechanisms of action of various pharmacological agents. Its unique structure provides a scaffold for studying interactions between small molecules and biological macromolecules. Such studies are crucial for understanding drug efficacy and designing more effective therapeutic strategies.

The< strong>CAS number 64542-28-5 serves as a unique identifier for this compound, ensuring accurate documentation and communication within the scientific community. This standardized nomenclature facilitates collaboration and knowledge sharing among researchers worldwide. The CAS registry system plays a pivotal role in maintaining consistency and precision in chemical literature.

The synthesis of< strong>Benzoic acid, 4-(1,3-dioxobutyl)-, methyl ester involves multi-step organic reactions that highlight the expertise required in pharmaceutical chemistry. The process typically begins with the functionalization of benzoic acid derivatives followed by the introduction of the< strong>1,3-dioxobutyl group and subsequent esterification. Advanced techniques such as catalytic hydrogenation and protecting group strategies are often employed to achieve high yields and purity.

The compound's applications extend beyond pharmaceuticals into other areas such as agrochemicals and material science. Its structural versatility allows for modifications that can enhance properties like bioavailability and environmental stability. These features make it a valuable candidate for developing innovative solutions in multiple industries.

The safety profile of< strong>Benzoic acid, 4-(1,3-dioxobutyl)-, methyl ester is another critical consideration in its utilization. Extensive toxicological studies have been conducted to assess its effects on human health and the environment. These studies ensure that the compound can be used safely under appropriate conditions while minimizing potential risks.

In conclusion,< strong>Benzoic acid, 4-(1,3-dioxobutyl)-, methyl ester (CAS No. 64542-28-5) represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features and versatile applications make it an indispensable tool for scientists working on cutting-edge therapies and materials. As research continues to uncover new possibilities with this compound, its importance is expected to grow even further.